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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Research on Mesuol is emerging. This document summarizes the currently

available preclinical data. Much of the information is based on in vivo and in vitro studies of

Mesuol, related compounds from Mesua ferrea, and predictive models. Direct clinical trial data

for Mesuol is not yet available.

Introduction
Mesuol, a naturally occurring 4-phenylcoumarin isolated from the seed oil of Mesua ferrea L.

(Nagkesar), is a compound of growing interest in the scientific community.[1][2] Traditionally

used in Ayurvedic medicine for its antiseptic and anti-inflammatory properties, recent preclinical

studies have begun to shed light on its significant antioxidant and immunomodulatory activities.

[1][3][4] This technical guide provides a comprehensive overview of the core bioactivities of

Mesuol, with a focus on its mechanism of action as an inhibitor of the Nuclear Factor-kappaB

(NF-κB) signaling pathway.[5][6][7][8] This document compiles available quantitative data,

details key experimental protocols, and visualizes the underlying molecular interactions to

support further research and development.

Quantitative Data Summary
Direct quantitative data for Mesuol's bioactivity is limited in publicly available literature. The

following tables summarize key findings from in vivo studies on Mesuol's immunomodulatory

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1675900?utm_src=pdf-interest
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Studies_of_Mesuol_in_Rats_and_Mice.pdf
https://www.benchchem.com/pdf/Animal_Models_for_Studying_Mesuol_s_Immunomodulatory_Effects_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Studies_of_Mesuol_in_Rats_and_Mice.pdf
https://pubmed.ncbi.nlm.nih.gov/22634479/
https://www.researchgate.net/publication/225063894_In-vivo_antioxidant_and_immunomodulatory_activity_of_mesuol_isolated_from_Mesua_ferrea_L_seed_oil
https://www.benchchem.com/pdf/Validating_the_In_Vivo_Anti_Inflammatory_Effects_of_Mesuol_A_Comparative_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/15911030/
https://www.benchchem.com/pdf/Optimizing_Mesuol_Dosage_for_In_Vivo_Studies_A_Technical_Support_Guide.pdf
https://www.benchchem.com/pdf/Mesuol_A_Technical_Guide_on_its_Mechanism_of_Action_as_a_Novel_Immunomodulator_and_NF_B_Pathway_Inhibitor.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


effects and comparative in vivo anti-inflammatory data from a related flavonoid and an extract

from Mesua ferrea.

Table 1: Immunomodulatory Effects of Mesuol in Cyclophosphamide-Induced

Immunosuppressed Rats

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay
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Source: Data reflects trends and significant dose-dependent effects as described in preclinical

studies.[2][3][4]

Table 2: Comparative Anti-inflammatory Effects in Carrageenan-Induced Paw Edema in Rats

Treatment Dose
Time after

Carrageenan

Mean Paw

Volume (ml) ±

SEM

% Inhibition

Control

(Carrageenan)
- 1 hr 0.45 ± 0.02 -

2 hr 0.58 ± 0.03 -

3 hr 0.72 ± 0.04 -

4 hr 0.85 ± 0.05 -

Mesuaferrin-A 50 mg/kg 1 hr 0.32 ± 0.02 28.8

2 hr 0.41 ± 0.03 29.3

3 hr 0.50 ± 0.03 30.5

4 hr 0.58 ± 0.04 31.7

Diclofenac 10 mg/kg 1 hr 0.28 ± 0.01 37.7

2 hr 0.35 ± 0.02 39.6

3 hr 0.42 ± 0.02 41.6

4 hr 0.48 ± 0.03 43.5

Source: Data extrapolated from a study on Mesuaferrin-A, a bioactive flavonoid also isolated

from Mesua ferrea L.[5]

Table 3: Cytotoxic Activity of a 4-Phenylcoumarin from Mesua ferrea
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Compound Cell Line IC50 (μM)

Compound 9 MDA-MB-231 13.68 ± 1.36

MCF-7 9.27 ± 1.84

HepG2 21.06 ± 1.95

HeLa 7.26 ± 1.68

Source: Data from a study on cytotoxic 4-phenylcoumarins from the flowering buds of Mesua

ferrea.[9]

Signaling Pathways
The primary mechanism of action for Mesuol's anti-inflammatory and immunomodulatory

effects appears to be the inhibition of the NF-κB signaling pathway.[5][6][7] It has been

suggested that Mesuol specifically inhibits the phosphorylation and transcriptional activity of the

p65 subunit of NF-κB.[6][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Studies_of_Mesuol_in_Rats_and_Mice.pdf
https://www.benchchem.com/pdf/Animal_Models_for_Studying_Mesuol_s_Immunomodulatory_Effects_Application_Notes_and_Protocols.pdf
https://pubmed.ncbi.nlm.nih.gov/22634479/
https://pubmed.ncbi.nlm.nih.gov/22634479/
https://www.researchgate.net/publication/225063894_In-vivo_antioxidant_and_immunomodulatory_activity_of_mesuol_isolated_from_Mesua_ferrea_L_seed_oil
https://www.benchchem.com/pdf/Validating_the_In_Vivo_Anti_Inflammatory_Effects_of_Mesuol_A_Comparative_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/15911030/
https://pubmed.ncbi.nlm.nih.gov/15911030/
https://www.benchchem.com/pdf/Optimizing_Mesuol_Dosage_for_In_Vivo_Studies_A_Technical_Support_Guide.pdf
https://www.benchchem.com/pdf/Mesuol_A_Technical_Guide_on_its_Mechanism_of_Action_as_a_Novel_Immunomodulator_and_NF_B_Pathway_Inhibitor.pdf
https://pubmed.ncbi.nlm.nih.gov/36412548/
https://pubmed.ncbi.nlm.nih.gov/36412548/
https://www.benchchem.com/product/b1675900#key-studies-on-maesol-bioactivity
https://www.benchchem.com/product/b1675900#key-studies-on-maesol-bioactivity
https://www.benchchem.com/product/b1675900#key-studies-on-maesol-bioactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675900?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

